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Compound of Interest

Compound Name: (E)-AG 556

Cat. No.: B1231122 Get Quote

Application Notes and Protocols for (E)-AG 556
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of (E)-AG 556, a

selective inhibitor of the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase. This

document includes data on its solubility in various solvents, protocols for its preparation and

use in common cell-based assays, and an overview of the signaling pathway it targets.

Chemical Information
Product Name: (E)-AG 556

Synonyms: Tyrphostin AG 556, (2E)-2-cyano-3-(3,4-dihydroxyphenyl)-N-(4-phenylbutyl)-2-

propenamide

CAS Number: 133550-41-1

Molecular Formula: C₂₀H₂₀N₂O₃

Molecular Weight: 336.4 g/mol
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(E)-AG 556 exhibits solubility in several common organic solvents. It is important to note that it

is practically insoluble in aqueous solutions like water. The following table summarizes its

solubility in Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF), and Ethanol.

Solvent Solubility

DMSO 30 mg/mL

DMF 30 mg/mL

Ethanol 2 mg/mL

Water Insoluble

Mechanism of Action
(E)-AG 556 is a member of the tyrphostin family of protein tyrosine kinase inhibitors. It

selectively inhibits the kinase activity of the Epidermal Growth Factor Receptor (EGFR) with an

IC50 of approximately 5 µM.[1] By competing with ATP for the binding site on the EGFR kinase

domain, (E)-AG 556 prevents the autophosphorylation of the receptor, a critical step in the

activation of downstream signaling pathways. Inhibition of EGFR signaling can lead to reduced

cell proliferation, induction of apoptosis, and decreased tumor growth in EGFR-dependent

cancer cells. The primary signaling cascades affected are the Ras-RAF-MEK-ERK (MAPK) and

the PI3K-Akt-mTOR pathways, which are crucial for cell survival and proliferation.

Signaling Pathway
The diagram below illustrates the canonical EGFR signaling pathway and highlights the point of

inhibition by (E)-AG 556.
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Seed cells in a
96-well plate

Allow cells to adhere
overnight

Prepare serial dilutions of
(E)-AG 556 in culture medium

Treat cells with (E)-AG 556
and vehicle control (DMSO)

Incubate for 48-72 hours

Add MTT reagent to each well

Incubate for 2-4 hours

Solubilize formazan crystals

Measure absorbance at 570 nm

Calculate cell viability and
determine IC50
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Seed and grow cells to
70-80% confluency

Serum starve cells overnight

Pre-treat cells with (E)-AG 556
or vehicle control

Stimulate with EGF

Lyse cells and collect protein

Quantify protein concentration

Perform SDS-PAGE and
protein transfer

Block membrane and incubate
with primary antibodies

Incubate with secondary antibodies

Detect chemiluminescence and
analyze band intensity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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